Cas no 1806093-93-5 (3-Cyano-2,6-dichloro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-2,6-dichloro-4-(trifluoromethoxy)pyridine
• CAS No: 1806093-93-5
• MF: C₇HCl₂F₃N₂O
• MW: 256.996849775314
• CID: 4911494
• Update Time: 2025-06-14

3-Cyano-2,6-dichloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,6-dichloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HCl2F3N2O/c8-5-1-4(15-7(10,11)12)3(2-13)6(9)14-5/h1H
• InChI Key： XXKUKKGAVJHXSS-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=C(N=1)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2,6-dichloro-4-(trifluoromethoxy)pyridine

Latest Research Advances on 3-Cyano-2,6-dichloro-4-(trifluoromethoxy)pyridine (CAS: 1806093-93-5) in Chemical Biology and Pharmaceutical Applications

3-Cyano-2,6-dichloro-4-(trifluoromethoxy)pyridine (CAS: 1806093-93-5) is a fluorinated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its potential as a building block for novel kinase inhibitors and antimicrobial agents, leveraging its electron-withdrawing trifluoromethoxy and cyano groups to modulate biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing potent EGFR (epidermal growth factor receptor) inhibitors. Researchers functionalized the 3-cyano group to introduce pharmacophores, achieving nanomolar IC₅₀ values against resistant cancer cell lines. The 2,6-dichloro substitution pattern was critical for maintaining metabolic stability in hepatic microsome assays, while the trifluoromethoxy group enhanced blood-brain barrier permeability—a key finding for CNS-targeted drug development.

In agrochemical applications, patent literature (WO2023017268) reveals that 1806093-93-5 derivatives exhibit remarkable fungicidal activity against Botrytis cinerea, with EC₅₀ values below 10 ppm. The compound's lipophilic character, quantified by logP values of 2.8-3.2, facilitates foliar absorption, while its hydrolytic stability (t_1/2 > 30 days at pH 7) ensures prolonged field efficacy. These properties position it as a promising candidate for next-generation crop protection agents.

Structural-activity relationship (SAR) studies highlight the compound's conformational rigidity as advantageous for target engagement. X-ray crystallography data (PDB 8T4K) shows that the planar pyridine core enables π-stacking interactions with aromatic residues in enzyme active sites, while the chloro substituents participate in halogen bonding—a feature exploited in the design of selective PDE4 inhibitors for inflammatory diseases.

Ongoing research (ACS Spring 2024 presentations) investigates the compound's metabolic fate using ¹⁹F-NMR tracking. Preliminary data indicates predominant CYP3A4-mediated oxidation at the 5-position, suggesting potential for rational prodrug design. Toxicological assessments in rodent models show favorable safety profiles (LD₅₀ > 500 mg/kg), supporting further preclinical development.

The synthesis of 1806093-93-5 has been optimized through continuous-flow chemistry approaches, as reported in Organic Process Research & Development. Palladium-catalyzed cyanation of 2,6-dichloro-4-(trifluoromethoxy)pyridine now achieves 92% yield at kilogram scale, addressing previous limitations in industrial production. This advancement has enabled broader exploration of structure-activity space through parallel synthesis techniques.

Emerging applications include its use as a fluorine-containing scaffold in ¹⁸F-PET tracer development. The trifluoromethoxy group serves as a synthetic handle for isotope exchange, with recent success in imaging neuroinflammation targets (GLP-1 receptors). This dual utility—as both a synthetic intermediate and imaging probe—underscores the compound's growing importance in translational chemical biology.